Cas no 1179172-48-5 (2-AMINO-2-(2-BROMO-4,5-DIMETHOXYPHENYL)ETHAN-1-OL)

• Product Name: 2-AMINO-2-(2-BROMO-4,5-DIMETHOXYPHENYL)ETHAN-1-OL
• CAS No: 1179172-48-5
• MF: C₁₀H₁₄BrNO₃
• MW: 276.127062320709
• CID: 5596572
• PubChem ID: 61054417
• Update Time: 2025-06-11

2-AMINO-2-(2-BROMO-4,5-DIMETHOXYPHENYL)ETHAN-1-OL Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-(2-BROMO-4,5-DIMETHOXYPHENYL)ETHAN-1-OL
• Benzeneethanol, β-amino-2-bromo-4,5-dimethoxy-

• Inchi： 1S/C10H14BrNO3/c1-14-9-3-6(8(12)5-13)7(11)4-10(9)15-2/h3-4,8,13H,5,12H2,1-2H3
• InChI Key： XKDHZTDZZNWGEX-UHFFFAOYSA-N
• SMILES： C(O)C(N)C1=CC(OC)=C(OC)C=C1Br

Experimental Properties

• Density: 1.465±0.06 g/cm3(Predicted)
• Boiling Point: 409.9±45.0 °C(Predicted)
• pka: 12.27±0.10(Predicted)

Additional information on 2-AMINO-2-(2-BROMO-4,5-DIMETHOXYPHENYL)ETHAN-1-OL

Introduction to 2-AMINO-2-(2-BROMO-4,5-DIMETHOXYPHENYL)ETHAN-1-OL (CAS No. 1179172-48-5)

2-AMINO-2-(2-BROMO-4,5-DIMETHOXYPHENYL)ETHAN-1-OL, identified by its CAS number 1179172-48-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its structural complexity and functional diversity, making it a valuable scaffold for the development of novel therapeutic agents. The presence of both amino and hydroxyl functional groups, coupled with a brominated aromatic ring system, endows this molecule with unique reactivity and potential biological activity.

The chemical structure of 2-AMINO-2-(2-BROMO-4,5-DIMETHOXYPHENYL)ETHAN-1-OL consists of an ethyl backbone substituted with an amino group at the second carbon and a brominated dimethoxyphenyl group at the second carbon as well. This arrangement creates a molecule with multiple sites for chemical modification, which is highly advantageous for medicinal chemists seeking to optimize pharmacokinetic and pharmacodynamic properties. The bromine atom, in particular, serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex drug candidates.

In recent years, there has been growing interest in exploring the biological potential of molecules containing brominated aromatic moieties. These substituents are frequently found in biologically active compounds and have been shown to enhance binding affinity and metabolic stability. The dimethoxyphenyl group in 2-AMINO-2-(2-BROMO-4,5-DIMETHOXYPHENYL)ETHAN-1-OL is particularly noteworthy, as methoxy groups can modulate electronic properties and influence interactions with biological targets. This makes the compound a promising candidate for further investigation in drug discovery programs targeting neurological disorders, cancer, and inflammatory diseases.

One of the most compelling aspects of 2-AMINO-2-(2-BROMO-4,5-DIMETHOXYPHENYL)ETHAN-1-OL is its potential as a building block for the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel analogs with enhanced biological activity. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory effects on specific enzymes implicated in disease pathways. These findings highlight the importance of 2-BROMO-4,5-DIMETHOXYPHENYL motifs in medicinal chemistry and underscore the value of compounds like 1179172-48-5 in accelerating drug development.

The synthesis of 2-AMINO-2-(2-BROMO-4,5-DIMETHOXYPHENYL)ETHAN-1-OL involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include bromination of a dimethoxybenzene precursor followed by selective functionalization at the ethyl chain. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing both cost and environmental impact. These improvements are crucial for facilitating preclinical studies and eventual clinical trials.

From a computational chemistry perspective, 1179172-48-5 has been subjected to extensive molecular modeling studies to predict its interactions with biological targets. These simulations have provided insights into how modifications at different positions can influence binding affinity and selectivity. For example, computational analysis has suggested that introducing additional polar groups near the amino functionality could enhance solubility while maintaining potency. Such data-driven approaches are increasingly integral to modern drug discovery pipelines.

The pharmacological profile of 2-Amino - - - Ethan - 1 - Ol (CAS No: 1179172485) is still under active investigation, but preliminary results are promising. In vitro assays have revealed that certain derivatives exhibit potent activity against disease-relevant targets without significant off-target effects. This aligns with current trends in pharmaceutical research toward developing molecules with high specificity and low toxicity. The hydroxyl group on the ethyl chain also presents opportunities for further derivatization, allowing researchers to fine-tune physicochemical properties such as lipophilicity and solubility.

The role of CAS No: 1179172485 in academic research cannot be overstated. It serves as a foundation for exploring new chemical entities (NCEs) and has inspired numerous publications detailing its synthetic applications and biological evaluations. Collaborative efforts between synthetic chemists and biologists have been instrumental in uncovering its potential applications across multiple therapeutic areas. As our understanding of disease mechanisms evolves, so too does the demand for innovative molecular tools like this one.

Looking ahead,1179172485 is poised to play an important role in next-generation drug development strategies. Its unique structural features offer versatility that will likely be exploited in future research endeavors aimed at addressing unmet medical needs. By leveraging advances in synthetic chemistry,1179172485 could help pave the way for new treatments targeting complex diseases characterized by intricate biological pathways.